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Compound of Interest

Compound Name: 2-(Allylthio)propanoic acid

CAS No.: 54680-83-0

Cat. No.: B1280510

Get Quote

Executive Summary & Chemical Identity
2-(Allylthio)propanoic acid (CAS 54680-83-0) is a functionalized thioether characterized by

an allyl group attached to a sulfur atom, which is in turn linked to a propanoic acid backbone.[1]

While often utilized as a chemical intermediate in pharmaceutical synthesis or as a candidate

flavoring agent (sulfurous/allium profile), its toxicological profile requires rigorous scrutiny due

to the presence of the allyl moiety—a known structural alert for metabolic activation.

This guide outlines a self-validating, tiered screening protocol designed to assess the safety of

this compound early in the development pipeline, minimizing resource wastage on non-viable

candidates.
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Property Specification

IUPAC Name 2-(prop-2-enylthio)propanoic acid

CAS Number 54680-83-0

Molecular Formula C₆H₁₀O₂S

Molecular Weight 146.21 g/mol

Structural Alerts
Allyl group (potential epoxide formation),

Thioether (S-oxidation)

Predicted LogP ~1.2 - 1.5 (Moderate lipophilicity)

Metabolic Fate & Structural Alerts
Understanding the metabolic trajectory is the prerequisite for designing relevant toxicity assays.

The toxicity of 2-(Allylthio)propanoic acid is likely driven by two competing pathways:

Detoxification (S-oxidation/Conjugation) vs. Bioactivation (Epoxidation).

Mechanistic Hypothesis
S-Oxidation (Detoxification): Flavin-containing monooxygenases (FMOs) typically oxidize the

sulfur to a sulfoxide and subsequently a sulfone. These polar metabolites are readily

excreted.

Allylic Epoxidation (Bioactivation): CYP450 enzymes (specifically CYP2E1 or CYP2A6) may

target the terminal double bond of the allyl group, forming a reactive epoxide (glycidol

derivative) or, following hydrolysis, releasing acrolein—a potent electrophile and known

cytotoxic agent.

Visualization: Predicted Metabolic Pathways
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Figure 1: Predicted metabolic fate of 2-(Allylthio)propanoic acid. The red pathway represents

the primary toxicological concern requiring screening.

Tier 1: In Silico Profiling (QSAR)
Before wet-lab synthesis or testing, computational models must be used to predict genotoxicity

and sensitization potential.

Protocol 1.1: Structural Alert Analysis
Tools: OECD QSAR Toolbox, Toxtree (Cramer Rules), VEGA.[2]

Objective: Assign a Cramer Class.

Expectation:Class III (High Safety Concern) due to the allyl-thioether motif, which mimics

known toxins like allyl alcohol or diallyl disulfide.

Action: If predicted Ames positive, proceed immediately to confirmatory in vitro testing. If

Class III, the Threshold of Toxicological Concern (TTC) is low (90 µ g/person/day ).

Tier 2: In Vitro Screening Protocols
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This section details the experimental workflows. These assays are selected to specifically

interrogate the "Allyl" structural alert.

Protocol 2.1: The "Metabolic-Boosted" Ames Test
Standard Ames tests may yield false negatives if the S9 fraction (liver homogenate) does not

generate enough acrolein/epoxide.

Strains:

S. typhimuriumTA100 (Detects base-pair substitutions; sensitive to epoxides/aldehydes).

S. typhimuriumTA102 (Detects oxidative damage/cross-linking; critical for aldehydes like

acrolein).

Modification: Use Hamster S9 (30%) instead of standard Rat S9. Hamster liver has higher

CYP2E1 activity, maximizing the conversion of the allyl group to its reactive metabolites.

Control: Positive control must be Allyl alcohol (requires metabolic activation) to validate the

S9 system.

Protocol 2.2: Cytotoxicity & Glutathione Depletion Assay
Since allyl compounds often deplete cellular glutathione (GSH) leading to oxidative stress, a

simple viability assay is insufficient.

Cell Line: HepG2 (human hepatoma) or precision-cut liver slices.

Methodology:

Incubation: Treat cells with 0.1 - 1000 µM of 2-(Allylthio)propanoic acid for 24h.

Multiplex Readout:

Viability: Resazurin reduction (Alamar Blue).

GSH Levels: Monochlorobimane (mBCl) fluorescence assay.

Endpoint: Calculate the EC50 for viability and the IC50 for GSH depletion.
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Interpretation: If GSH depletion occurs at concentrations significantly lower than cell death,

the mechanism is likely oxidative stress/alkylation (Acrolein-mediated).

Tier 3: Decision Matrix & Risk Assessment
Data from the above tiers is synthesized to make a Go/No-Go decision.

Screening Decision Tree

Start: 2-(Allylthio)propanoic acid

Tier 1: In Silico (Toxtree/VEGA)

Tier 2: Ames Test (TA100/TA102 + Hamster S9)

Alert Identified

Tier 2: Cytotoxicity + GSH Depletion

Negative

STOP: High Genotoxicity Risk

Positive (+S9)

STOP: Potent GSH Depleter (<10 µM)

IC50 GSH << EC50 Viability

GO: Proceed to In Vivo / 90-day Study

No specific toxicity
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Figure 2: Go/No-Go Decision Tree for preliminary screening.

Quantitative Risk Assessment (QRA)
If the compound is intended as a flavoring agent:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1280510/docs?utm_src=pdf-body-img#preliminary-toxicity-screening-of-2-allylthio-propanoic-acid-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280510?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


TTC Approach: As a likely Cramer Class III compound, the intake must be below 90 µ

g/person/day unless specific toxicity data proves safety.

Margin of Safety (MoS): If in vitro NOAEL (No Observed Adverse Effect Level) equivalent is

estimated at >100 mg/kg, and intake is microgram-level, the MoS is likely sufficient (>1000).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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